2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Synthesis Analysis
The synthesis of similar compounds often involves the cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of this compound is complex, involving multiple ring systems and functional groups. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring is essential for certain biological activities .Scientific Research Applications
Synthesis Methods
The synthesis of related compounds often involves regioselective metal-catalyzed amination, Wittig reactions, and hydroformylation steps. For example, flunarizine, a drug with vasodilating effects and used in treating migraines and dizziness, can be synthesized through metal-catalyzed amination of cinnamyl alcohol with specific catalysts (Shakhmaev et al., 2016).
Biological and Pharmacological Activities
Antibacterial Activity : Certain derivatives exhibit significant in vitro antibacterial activity against resistant Gram-positive and Gram-negative bacteria, showing lower minimum inhibitory concentration (MIC) values compared to standard treatments like linezolid (Varshney et al., 2009).
Anticancer Activity : Some compounds have been found to display anticancer activity through mechanisms such as VEGFR-2 tyrosine kinase inhibition, showing potential in treatments against breast cancer and having higher cytotoxic activity than certain standard drugs (Hassan et al., 2021).
Anticonvulsant Properties : Research into new acetamide derivatives has shown promising anticonvulsant properties, with specific compounds demonstrating protection in electroshock-induced seizures at certain doses, indicating potential for epilepsy treatment (Kamiński et al., 2011).
Acetylcholinesterase Inhibition : New thiazole-piperazine derivatives have been synthesized and evaluated for their inhibitory activity on acetylcholinesterase, showing potential for treating disorders such as Alzheimer's disease with high inhibition rates at low concentrations (Yurttaş et al., 2013).
Mechanism of Action
Target of Action
It is known that similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various targets.
Mode of Action
It is known that similar compounds can inhibit the catalytical activity of certain enzymes and enhance the phosphorylation of specific proteins . This suggests that the compound might interact with its targets, leading to changes in their activity or function.
Biochemical Pathways
Similar compounds have been found to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound might affect multiple biochemical pathways, leading to a broad range of downstream effects.
Result of Action
It is known that similar compounds can enhance the phosphorylation of specific proteins and increase the activity of certain enzymes . This suggests that the compound might have various molecular and cellular effects, depending on its targets and the biochemical pathways it affects.
Properties
IUPAC Name |
2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17F4N3O2/c20-15-6-1-2-7-16(15)25-8-10-26(11-9-25)18(28)17(27)24-14-5-3-4-13(12-14)19(21,22)23/h1-7,12H,8-11H2,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSAKMPHSMYAGAJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=C2F)C(=O)C(=O)NC3=CC=CC(=C3)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17F4N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.